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Compound of Interest

Compound Name: MtinhA-IN-1

Cat. No.: B12389430

Welcome to the technical support center for MtinhA-IN-1. This resource is designed to assist
researchers, scientists, and drug development professionals in overcoming common
challenges encountered when working with this potent inhibitor. Here, you will find
troubleshooting guides, frequently asked questions (FAQs), and detailed experimental
protocols to ensure the successful application of MtinhA-IN-1 in your in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is MtiInhA-IN-1 and what is its mechanism of action?

MtinhA-IN-1 is a selective and orally active inhibitor of the Mycobacterium tuberculosis NADH-
dependent enoyl-acyl carrier protein reductase (MtinhA). This enzyme is a crucial component
of the type Il fatty acid synthase (FAS-II) system, which is essential for the biosynthesis of
mycolic acids. Mycolic acids are unique, long-chain fatty acids that are integral to the
mycobacterial cell wall. By directly inhibiting MtinhA, MtinhA-IN-1 disrupts the mycolic acid
biosynthesis pathway, leading to a bacteriostatic effect against M. tuberculosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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